Cas no 844843-37-4 (5-Bromo-2-chloropyrimidin-4-ol)

• Product Name: 5-Bromo-2-chloropyrimidin-4-ol
• CAS No: 844843-37-4
• MF: C₄H₂BrClN₂O
• MW: 209.428478717804
• MDL: MFCD28137854
• CID: 2114889
• PubChem ID: 11160114
• Update Time: 2025-11-06

5-Bromo-2-chloropyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-4(3H)-Pyrimidinone
• 4(1H)-Pyrimidinone, 5-bromo-2-chloro- (9CI)
• 5-Bromo-2-chloro-4(3H)-pyrimidinone (ACI)
• 5-Bromo-2-chloro-pyrimidin-4-ol
• 5-Bromo-2-chloropyrimidin-4(3H)-one
• GIRDZQOHBHZJCC-UHFFFAOYSA-N
• MFCD28137854
• 844843-37-4
• SCHEMBL1946300
• AKOS017632585
• SY324909
• EN300-128370
• 5-bromo-2-chloro-4-hydroxypyrimidine
• DA-37855
• 5-bromo-2-chloropyrimidin-4-ol
• G50309
• 5-bromo-2-chloro-1H-pyrimidin-6-one
• SB59365
• CS-0232731
• 5-bromo-2-chloro-3H-pyrimidin-4-one
• 5-Bromo-2-chloropyrimidin-4-ol

• MDL： MFCD28137854
• Inchi： 1S/C4H2BrClN2O/c5-2-1-7-4(6)8-3(2)9/h1H,(H,7,8,9)
• InChI Key： GIRDZQOHBHZJCC-UHFFFAOYSA-N
• SMILES： O=C1C(Br)=CN=C(Cl)N1

Computed Properties

• Exact Mass: 207.90390g/mol
• Monoisotopic Mass: 207.90390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-Bromo-2-chloropyrimidin-4-ol

Recent Advances in the Study of 5-Bromo-2-chloropyrimidin-4-ol (CAS: 844843-37-4)

5-Bromo-2-chloropyrimidin-4-ol (CAS: 844843-37-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors and antiviral drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most notable advancements in the study of 5-Bromo-2-chloropyrimidin-4-ol is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modify the pyrimidine scaffold has led to the development of potent inhibitors with improved selectivity and efficacy. Recent publications have demonstrated that derivatives of 5-Bromo-2-chloropyrimidin-4-ol exhibit promising activity against a range of kinases, including EGFR and VEGFR, which are implicated in various cancers.

In addition to its applications in oncology, 5-Bromo-2-chloropyrimidin-4-ol has also been investigated for its potential in antiviral drug development. Researchers have explored its utility as a building block for nucleoside analogs, which are commonly used to treat viral infections such as HIV and hepatitis C. The compound's unique halogenated structure allows for further functionalization, enabling the creation of analogs with enhanced antiviral properties and reduced toxicity.

The synthetic versatility of 5-Bromo-2-chloropyrimidin-4-ol has been a focal point of recent studies. Advances in catalytic methods and green chemistry have improved the efficiency of its synthesis, reducing the need for hazardous reagents and minimizing environmental impact. For instance, recent work has demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce diverse substituents, expanding the scope of accessible derivatives.

Despite these promising developments, challenges remain in the optimization of 5-Bromo-2-chloropyrimidin-4-ol-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects require further investigation. Ongoing research is focused on addressing these limitations through structural modifications and the development of prodrug strategies.

In conclusion, 5-Bromo-2-chloropyrimidin-4-ol (CAS: 844843-37-4) continues to be a valuable scaffold in medicinal chemistry, with recent studies underscoring its potential in kinase inhibition and antiviral therapy. Future research is expected to further elucidate its mechanisms of action and optimize its derivatives for therapeutic applications, paving the way for new treatments in oncology and infectious diseases.